Formamide

Specification

• Description: Formamide appears as a colorless liquid with a faint odor of ammonia. Denser than water. Freezing point 36 °F. (USCG, 1999); Formamide is the simplest monocarboxylic acid amide, obtained by formal condensation of formic acid with ammonia. The parent of the class of formaldehydes. It has a role as a solvent. It is a monocarboxylic acid amide, a one-carbon compound and a member of formamides. It is functionally related to a formic acid. It is a tautomer of a formimidic acid.
• CAS No.: 75-12-7
• Molecular Formula: CH3NO; CH3NO; HCONH2
• Molecular Weight: 45.041 g/mol
• IUPAC Name: formamide
• Standard InChI: InChI=1S/CH3NO/c2-1-3/h1H,(H2,2,3)
• Standard InChI Key: ZHNUHDYFZUAESO-UHFFFAOYSA-N
• Impurities: Methanol, 0.1%; ammonium formate, 0.1%; water, 0.1%; iron, 0.0001%
• SMILES: C(=O)N
• Canonical SMILES: C(=O)N
• Boiling Point: 410 °F at 760 mmHg (decomposes) (NTP, 1992); 210.5 °C @ 760 mm Hg; BP: 200-212 °C with partial decomposition beginning approximately 180 °C; 411 °F (decomposes); 411 °F (Decomposes)
• Colorform: Slightly viscous, colorless liquid; Oily liquid
• Flash Point: 310 °F (NTP, 1992); 310 °F; 310 °F (OPEN CUP); 120 °C c.c.; 310 °F (open-cup); (oc) 310 °F
• Melting Point: 36.5 °F (NTP, 1992); 2.55 °C; 2.5 °C; 37 °F